(E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-propan-2-yloxyphenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c1-12(2)24-14-7-5-13(6-8-14)16-10-17(21-20-16)18(23)22-19-11-15-4-3-9-25-15/h3-12H,1-2H3,(H,20,21)(H,22,23)/b19-11+
• InChI Key: PTNHTTDXTCOXOG-YBFXNURJSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CS3
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CS3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• CAS No.: 634894-77-2

Description

The compound (E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide belongs to the pyrazole-carbohydrazide class, characterized by a pyrazole core substituted with a carbohydrazide group and aromatic moieties. Its structure features:

• A pyrazole ring at position 3 with a 4-isopropoxyphenyl substituent.
• An (E)-configured hydrazone linkage formed between the pyrazole-carbohydrazide and a thiophen-2-ylmethylene group.
• Molecular formula C₁₉H₂₀N₄O₂S (exact mass: 384.13 g/mol).

Biological Activity

(E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide is a pyrazole derivative that has garnered attention for its potential biological activities. This compound features a unique structural configuration that may influence its pharmacological properties, making it a candidate for various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities.

Chemical Structure and Properties

• IUPAC Name : (E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• Molecular Formula : C19H19N5O2S
• Molar Mass : 349.39 g/mol
• CAS Number : 634894-77-2

The biological activity of this compound is hypothesized to result from its ability to interact with various molecular targets, including enzymes and receptors involved in inflammatory processes, microbial resistance, and cancer cell proliferation. Its structural components suggest potential binding sites that could modulate biological pathways.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazole derivatives. For instance, compounds similar to (E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide have shown significant activity against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.22 - 0.25 µg/mL
Escherichia coli	0.5 - 1.0 µg/mL
Candida albicans	0.5 - 2.0 µg/mL

These findings indicate that the compound may have potential as an antimicrobial agent, particularly against resistant strains of bacteria and fungi .

Anticancer Activity

The anticancer potential of pyrazole derivatives has been extensively studied. Some derivatives exhibit inhibitory effects on cancer cell lines such as MCF-7 and MDA-MB-231, with IC50 values indicating their effectiveness:

Compound	Cell Line	IC50 (µM)
Compound 1	MCF-7	12 ± 3
Compound 2	MDA-MB-231	15 ± 4

These results suggest that (E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide may inhibit tumor growth through mechanisms that require further exploration .

Anti-inflammatory Activity

Pyrazole derivatives are known for their anti-inflammatory effects, which may be attributed to their ability to inhibit cyclooxygenase (COX) enzymes or other inflammatory mediators. The presence of the thiophene moiety in the structure could enhance this activity by stabilizing interactions with target proteins involved in inflammatory pathways .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activities of pyrazole derivatives:

• Antimicrobial Evaluation :
  A study conducted on novel pyrazole derivatives demonstrated significant antimicrobial activity against multiple bacterial strains, with specific focus on biofilm formation inhibition .
• Anticancer Studies :
  Research on dihydropyrazole derivatives indicated promising results in terms of antiproliferative effects against breast cancer cell lines, suggesting a potential role in cancer therapy .
• Inflammatory Response Modulation :
  Investigations into the anti-inflammatory properties of pyrazole derivatives revealed their capability to reduce inflammation markers in vitro, supporting their therapeutic use in inflammatory diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Pyrazole-Carbohydrazide Derivatives

The target compound’s analogs differ in substituents on the pyrazole ring and the hydrazone-linked aromatic group. Key comparisons include:

Table 1: Structural and Functional Comparisons

Compound Name	Pyrazole Substituents	Hydrazone-Linked Group	Key Properties/Activities	References
(E)-3-(4-Isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide (Target)	4-isopropoxyphenyl	Thiophen-2-ylmethylene	Anticancer (hypothesized)
(E)-3-(4-Methoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide	4-methoxyphenyl	Thiophen-2-ylmethylene	Improved solubility (methoxy group)
(E)-N'-(4-Methoxybenzylidene)-3-(4-isopropoxyphenyl)-1H-pyrazole-5-carbohydrazide	4-isopropoxyphenyl	4-methoxybenzylidene	Reduced steric hindrance
(E)-3-(4-Chlorophenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide	4-chlorophenyl	Thiophen-2-ylmethylene	Enhanced electrophilicity
(E)-1-(4-tert-Butylbenzyl)-N'-(1-(5-chloro-2-hydroxyphenyl)ethylidene)-3-(4-chlorophenyl)-1H-pyrazole-5-carbohydrazide	4-chlorophenyl, 4-tert-butylbenzyl	Chlorophenyl-hydroxyphenyl ethylidene	IC₅₀ = 0.28 µM (A549 apoptosis)

Impact of Substituents on Bioactivity

• Electron-Donating Groups (e.g., Methoxy, Isopropoxy) :

  • The 4-isopropoxyphenyl group in the target compound enhances lipophilicity compared to the 4-methoxyphenyl analog . This may improve membrane permeability but reduce aqueous solubility.
  • Methoxy groups (e.g., in ) confer moderate polarity, balancing bioavailability and target binding.

• Aromatic Heterocycles (Thiophene vs. Benzene) :

  • The thiophen-2-ylmethylene group in the target compound introduces sulfur-mediated interactions (e.g., hydrogen bonding or metal coordination) absent in benzylidene analogs .
  • Thiophene’s smaller size compared to bulkier groups (e.g., indole in ) may reduce steric hindrance, favoring target engagement.